Thulium oxide (Tm2O3)
Overview
Description
Synthesis Analysis
The synthesis of thulium oxide and similar complex oxide materials can be achieved through solvothermal methods, which involve solution-mediated crystallization under mild conditions. This approach allows for the synthesis of dense, mixed-metal oxide materials at relatively low temperatures (as low as 200 °C) in one-step reactions. Such methods demonstrate the feasibility of producing complex oxides from solution, which traditionally required high temperatures associated with solid-state chemistry. Solvothermal synthesis has been utilized to create a variety of oxide materials, including perovskites and pyrochlores, featuring a wide range of chemical elements from transition metals to main-group elements. This technique offers significant advantages, such as the ability to control crystal form at the nanometer to micron scale, the synthesis of new metastable materials, and the production of materials with properties desirable for contemporary applications (Modeshia & Walton, 2010).
Scientific Research Applications
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Dopant for Silica-Based Fiber Amplifiers
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Fabrication of Thulium-Doped Laser Fiber
- Field : Optics and Laser Technology
- Application : Thulium Oxide is used in the synthesis of Tm2O3-doped Lu2O3 nanoparticles suitable for the fabrication of thulium-doped laser fiber .
- Method : The synthesis involves a homogeneous co-precipitation method, followed by calcination at different temperatures .
- Results : The photoluminescence spectra observed under 808 nm excitation exhibit characteristic Tm emission peak that extended beyond 2 micron region .
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Portable X-Ray Devices
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pH-Sensing Membranes
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Electrochemical Sensors
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Fuel Cells
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Reversible Absorption and Desorption of Hydrogen
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Active Agents of Phosphors
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Control Materials of Atomic Reactors
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Luminescent Materials
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Near-Infrared Light-Excited Reactive Oxygen Species Generation
- Field : Biomedical Applications
- Application : Thulium Oxide nanoparticles can generate reactive oxygen species under near-infrared light excitation .
- Method : The research team developed a new method to prepare Thulium Oxide nanoparticles, which can generate reactive oxygen species under ultraviolet, visible, and near-infrared (808 nm) light excitation .
- Results : The research further validated the value of this discovery through tumor photodynamic therapy applications. Under near-infrared laser light source, and even under extremely low power density non-laser light source irradiation, the growth of mouse tumors can be significantly inhibited .
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Catalytic Activity
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Ceramics
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Control Materials of Atomic Reactors
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Luminescent Materials
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Medical Applications
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Oxygen Generation Systems
Safety And Hazards
Thulium oxide should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Thulium oxide nanoparticles have shown promise for NIR-stimulated ROS generation . This property could be useful in many fields, including photocatalysis, pollution treatment, and fine chemical synthesis . In addition, these nanoparticles have demonstrated impressive tumor inhibition in photodynamic therapy (PDT) when exposed to either a broadband halogen lamp or an 808 nm laser .
properties
IUPAC Name |
oxygen(2-);thulium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Tm/q3*-2;2*+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIKATJAYWZUJPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Tm+3].[Tm+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O3Tm2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50894774 |
Source
|
| Record name | Thulium oxide (Tm2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50894774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.867 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thulium oxide (Tm2O3) | |
CAS RN |
12036-44-1 |
Source
|
| Record name | Thulium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036441 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Thulium oxide (Tm2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Thulium oxide (Tm2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50894774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | THULIUM OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DZJ5EE05EB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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